Cas no 877636-83-4 (6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 1,1'-biphenyl-4-carboxylate)

• Product Name: 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 1,1'-biphenyl-4-carboxylate
• CAS No: 877636-83-4
• MF: C₂₄H₁₈N₂O₄S
• MW: 430.475724697113
• CID: 6420650
• PubChem ID: 16832370
• Update Time: 2025-07-15

6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 1,1'-biphenyl-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 1,1'-biphenyl-4-carboxylate
• 6-{[(4-methylpyrimidin-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl [1,1'-biphenyl]-4-carboxylate
• SR-01000020439
• SR-01000020439-1
• 877636-83-4
• 6-(((4-methylpyrimidin-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl [1,1'-biphenyl]-4-carboxylate
• [6-[(4-methylpyrimidin-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 4-phenylbenzoate
• F2510-0164
• AKOS024654828
• AB00687552-01

• Inchi： 1S/C24H18N2O4S/c1-16-11-12-25-24(26-16)31-15-20-13-21(27)22(14-29-20)30-23(28)19-9-7-18(8-10-19)17-5-3-2-4-6-17/h2-14H,15H2,1H3
• InChI Key： QIFRRWGBSPPJSH-UHFFFAOYSA-N
• SMILES： C(OC1C(=O)C=C(CSC2=NC=CC(C)=N2)OC=1)(=O)C1=CC=C(C2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 430.09872823g/mol
• Monoisotopic Mass: 430.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 104Ų

Additional information on 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 1,1'-biphenyl-4-carboxylate

Recent Advances in the Study of 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 1,1'-biphenyl-4-carboxylate (CAS: 877636-83-4)

The compound 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 1,1'-biphenyl-4-carboxylate (CAS: 877636-83-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features combining pyrimidine, pyran, and biphenyl moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, providing valuable insights for drug development.

One of the key areas of investigation has been the synthesis and optimization of this compound. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for scaling up production for preclinical and clinical studies. The compound's structure-activity relationship (SAR) has also been explored, with modifications to the pyrimidine and biphenyl groups yielding derivatives with enhanced pharmacological properties. These advancements highlight the compound's versatility and potential as a scaffold for further drug design.

In terms of biological activity, recent studies have demonstrated that 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 1,1'-biphenyl-4-carboxylate exhibits potent inhibitory effects on specific enzymatic targets involved in inflammatory and oncogenic pathways. For instance, it has been shown to selectively inhibit kinases such as PI3K and mTOR, which are implicated in cancer cell proliferation and survival. These findings suggest its potential as a targeted therapy for malignancies with dysregulated kinase signaling.

Furthermore, preclinical evaluations have revealed favorable pharmacokinetic profiles for this compound, including good oral bioavailability and metabolic stability. These properties are essential for its transition from bench to bedside. However, challenges such as off-target effects and toxicity profiles need to be addressed in future studies to ensure its safety and efficacy in human trials.

In conclusion, the latest research on 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 1,1'-biphenyl-4-carboxylate (CAS: 877636-83-4) underscores its potential as a promising candidate for therapeutic development. Continued efforts in optimizing its synthesis, understanding its mechanism of action, and evaluating its safety will be crucial for advancing this compound into clinical applications. The insights gained from these studies not only contribute to the development of this specific molecule but also provide a framework for designing novel compounds with similar structural motifs.